Cas no 105018-28-8 (Benzeneacetonitrile, 2-bromo-6-nitro-)

• Product Name: Benzeneacetonitrile, 2-bromo-6-nitro-
• CAS No: 105018-28-8
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• CID: 2875014
• Update Time: 2025-11-02

Benzeneacetonitrile, 2-bromo-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 2-bromo-6-nitro-
• 2-(2-bromo-6-nitrophenyl)acetonitrile
• (2-Bromo-6-nitro-phenyl)-acetonitrile

• Inchi： 1S/C8H5BrN2O2/c9-7-2-1-3-8(11(12)13)6(7)4-5-10/h1-3H,4H2
• InChI Key： IUAHSDCLKADDEZ-UHFFFAOYSA-N
• SMILES： C1(CC#N)=C([N+]([O-])=O)C=CC=C1Br

Additional information on Benzeneacetonitrile, 2-bromo-6-nitro-

Exploring Benzeneacetonitrile, 2-bromo-6-nitro- (CAS No. 105018-28-8): Properties, Applications, and Market Insights

Benzeneacetonitrile, 2-bromo-6-nitro- (CAS No. 105018-28-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique molecular structure featuring both bromo and nitro functional groups, serves as a versatile intermediate in synthetic chemistry. Its CAS number 105018-28-8 is frequently searched by researchers and industry professionals seeking high-purity reagents for complex reactions.

The growing interest in 2-bromo-6-nitrobenzeneacetonitrile aligns with the increasing demand for fine chemicals in drug discovery and advanced material synthesis. Recent trends in green chemistry and sustainable synthesis have prompted scientists to explore more efficient methods for producing such intermediates with minimal environmental impact. This compound's potential applications in developing novel pharmaceutical intermediates and agrochemicals make it particularly relevant in today's research landscape.

From a structural perspective, Benzeneacetonitrile, 2-bromo-6-nitro- combines aromatic properties with reactive sites that enable diverse chemical transformations. The bromo substituent at the 2-position and nitro group at the 6-position create electronic effects that influence the compound's reactivity pattern, making it valuable for constructing complex molecular architectures. These characteristics explain why searches for "2-bromo-6-nitro benzeneacetonitrile synthesis" and "105018-28-8 applications" have shown steady growth in scientific databases.

In pharmaceutical research, CAS 105018-28-8 has shown promise as a building block for potential therapeutic agents. The compound's structure allows for modifications that could lead to molecules with biological activity, particularly in areas addressing current global health challenges. Researchers investigating "nitro-containing pharmaceutical intermediates" often encounter this compound in their literature reviews, highlighting its importance in medicinal chemistry.

The material science sector has also shown interest in 2-bromo-6-nitrobenzeneacetonitrile for its potential in creating specialized polymers and advanced materials. The combination of aromaticity and functional groups makes it a candidate for developing novel materials with specific electronic or optical properties. This application aligns with the increasing market demand for "functionalized aromatic compounds" used in high-tech industries.

Quality control and analytical characterization of Benzeneacetonitrile, 2-bromo-6-nitro- are critical aspects for researchers and manufacturers. Standard analytical techniques including HPLC, GC-MS, and NMR spectroscopy are typically employed to verify the purity and identity of this compound. The precise specification of CAS 105018-28-8 is essential for reproducibility in research applications, which is why suppliers emphasize batch-to-batch consistency.

From a market perspective, the demand for 2-bromo-6-nitro benzeneacetonitrile has shown gradual growth, particularly in regions with strong pharmaceutical and agrochemical industries. The compound's niche applications contribute to its specialized market position, with manufacturers focusing on small-scale, high-purity production to meet research and development needs. Industry reports tracking "specialty chemical market trends" often include compounds like this in their analyses.

Safety considerations for handling Benzeneacetonitrile, 2-bromo-6-nitro- follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper storage in cool, dry environments and use of appropriate personal protective equipment are recommended. These precautions align with modern laboratory safety standards that emphasize "responsible chemical handling" practices.

The future research directions for CAS 105018-28-8 may explore its potential in emerging fields such as bioconjugation chemistry or catalysis. As synthetic methodologies advance, particularly in areas like photocatalysis and electrochemical synthesis, new applications for this compound may emerge. These developments would contribute to the growing body of knowledge about "functionalized benzonitriles" and their utilities.

In conclusion, Benzeneacetonitrile, 2-bromo-6-nitro- (CAS No. 105018-28-8) represents an important intermediate in modern chemical research and industrial applications. Its unique structural features and reactivity profile continue to make it valuable across multiple scientific disciplines. As research trends evolve toward more sustainable and efficient chemical processes, compounds like this will likely maintain their relevance in addressing current and future scientific challenges.